Cas no 41687-09-6 (N-(2-ethoxyphenyl)-3-oxobutanamide)

• Product Name: N-(2-ethoxyphenyl)-3-oxobutanamide
• CAS No: 41687-09-6
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 331740
• PubChem ID: 296086
• Update Time: 2025-10-09

N-(2-ethoxyphenyl)-3-oxobutanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide,N-(2-ethoxyphenyl)-3-oxo-
• ACETOACET-O-PHENETIDIDE
• N-(2-ethoxyphenyl)-3-oxoButanamide
• AC1L6PLP
• Acetessigsaeure-o-phenetidid
• acetoacetic acid o-phenetidide
• BBL005013
• CTK4I5117
• NSC165874
• STL081011
• FT-0751049
• 41687-09-6
• AKOS000164950
• SCHEMBL8752422
• N-(2-ethoxyphenyl)acetoacetamide
• DTXSID80304477
• NSC-165874
• N-(2-ethoxyphenyl)-3-oxobutanamide

• Inchi： 1S/C12H15NO3/c1-3-16-11-7-5-4-6-10(11)13-12(15)8-9(2)14/h4-7H,3,8H2,1-2H3,(H,13,15)
• InChI Key： RZNSERNEEXUOEN-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1NC(CC(C)=O)=O

Computed Properties

• Exact Mass: 221.10525
• Monoisotopic Mass: 221.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 384.0±22.0 °C at 760 mmHg
• Flash Point: 186°C
• Refractive Index: 1.545
• PSA: 55.4
• LogP: 2.07590
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-(2-ethoxyphenyl)-3-oxobutanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-ethoxyphenyl)-3-oxobutanamide

N-(2-Ethoxyphenyl)-3-Oxobutanamide: A Comprehensive Overview

The compound N-(2-ethoxyphenyl)-3-oxobutanamide, identified by the CAS number 41687-09-6, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug development, materials science, and biotechnology, making it a focal point for researchers worldwide.

Chemical Structure and Properties

N-(2-Ethoxyphenyl)-3-oxobutanamide consists of a phenyl ring substituted with an ethoxy group at the 2-position and an amide group attached to a 3-keto butanoyl moiety. The molecule exhibits a balance of hydrophobic and hydrophilic characteristics, which contributes to its versatility in different chemical environments. Its molecular weight is approximately 251.3 g/mol, and it has a melting point of around 145°C, making it suitable for various thermal processing techniques.

Synthesis and Characterization

The synthesis of N-(2-ethoxyphenyl)-3-oxobutanamide typically involves a multi-step process, including nucleophilic substitution and amide bond formation. Recent advancements in catalytic methods have improved the yield and purity of this compound, reducing production costs and environmental impact. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly used for its characterization, ensuring precise structural elucidation.

Applications in Drug Development

N-(2-Ethoxyphenyl)-3-oxobutanamide has shown promise as a lead compound in the development of new pharmaceutical agents. Its ability to modulate key biological pathways makes it a valuable tool in drug discovery. For instance, recent research indicates that this compound may inhibit certain enzymes associated with neurodegenerative diseases, offering potential therapeutic benefits. Additionally, its structural flexibility allows for further modification to enhance bioavailability and efficacy.

Role in Materials Science

In the realm of materials science, N-(2-ethoxyphenyl)-3-oxobutanamide serves as a precursor for advanced polymers and coatings. Its ability to form stable amide bonds enables the creation of high-performance materials with tailored mechanical properties. Recent studies have explored its use in developing eco-friendly packaging materials, which degrade more efficiently under specific environmental conditions.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact of N-(2-ethoxyphenyl)-3-oxobutanamide is crucial. Research indicates that it has a moderate biodegradation rate under aerobic conditions, suggesting that its use should be accompanied by proper waste management practices. Safety data sheets (SDS) highlight that exposure to this compound should be minimized through appropriate personal protective equipment (PPE) and ventilation systems.

Future Directions

The future of N-(2-ethoxyphenyl)-3-oxobutanamide lies in expanding its applications across diverse fields. Ongoing research aims to explore its potential as a building block for nanomaterials and as an active ingredient in cosmetic formulations. Collaborative efforts between academia and industry are expected to unlock new possibilities for this versatile compound.